Cas no 827320-92-3 (Phosphonic acid, [(2R)-2-amino-2-phenylethyl]-, diethyl ester)

• Product name: Phosphonic acid, [(2R)-2-amino-2-phenylethyl]-, diethyl ester
• CAS No: 827320-92-3
• MF: C₁₂H₂₀NO₃P
• MW: 257.2659
• CID: 684828
• PubChem ID: 12125661

Phosphonic acid, [(2R)-2-amino-2-phenylethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2R)-2-amino-2-phenylethyl]-, diethyl ester
• (1R)-2-diethoxyphosphoryl-1-phenylethanamine
• 827320-92-3
• DTXSID00478063

• Inchi： InChI=1S/C12H20NO3P/c1-3-15-17(14,16-4-2)10-12(13)11-8-6-5-7-9-11/h5-9,12H,3-4,10,13H2,1-2H3/t12-/m0/s1
• InChI Key： NTJUREGJUKHCHM-LBPRGKRZSA-N
• SMILES： CCOP(=O)(CC(C1=CC=CC=C1)N)OCC

Computed Properties

• Exact Mass: 257.11808050g/mol
• Monoisotopic Mass: 257.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 0.8